(5E)-2-(4-benzylpiperazin-1-yl)-5-(4-tert-butylbenzylidene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-2-(4-benzylpiperazin-1-yl)-5-[(4-tert-butylphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C25H29N3OS/c1-25(2,3)21-11-9-19(10-12-21)17-22-23(29)26-24(30-22)28-15-13-27(14-16-28)18-20-7-5-4-6-8-20/h4-12,17H,13-16,18H2,1-3H3/b22-17+
• InChI Key: JLXKGKRSTOJRHI-OQKWZONESA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=C2C(=O)N=C(S2)N3CCN(CC3)CC4=CC=CC=C4
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C/2\C(=O)N=C(S2)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C25H29N3OS
• Molecular Weight: 419.6 g/mol

Description

The compound (5E)-2-(4-benzylpiperazin-1-yl)-5-(4-tert-butylbenzylidene)-1,3-thiazol-4(5H)-one belongs to the class of thiazole derivatives, which are characterized by a five-membered heterocyclic core containing sulfur and nitrogen. This molecule features two critical structural motifs:

• 4-Benzylpiperazinyl group: A substituted piperazine ring with a benzyl substituent, which may enhance binding affinity to biological targets such as neurotransmitter receptors or kinases .

The thiazol-4(5H)-one core is planar and conjugated, enabling π-π interactions with aromatic residues in target proteins.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-2-(4-benzylpiperazin-1-yl)-5-(4-tert-butylbenzylidene)-1,3-thiazol-4(5H)-one typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by the cyclization of appropriate precursors, such as α-haloketones and thioureas, under basic conditions.

Introduction of the Piperazine Moiety: The piperazine ring can be introduced by reacting the thiazole intermediate with benzylpiperazine under suitable conditions, such as refluxing in an appropriate solvent.

Formation of the Benzylidene Group: The benzylidene group can be introduced by the condensation of the thiazole-piperazine intermediate with 4-tert-butylbenzaldehyde under acidic or basic conditions.

Industrial Production Methods

Industrial production of (5E)-2-(4-benzylpiperazin-1-yl)-5-(4-tert-butylbenzylidene)-1,3-thiazol-4(5H)-one may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of advanced techniques such as continuous flow synthesis, microwave-assisted synthesis, and the use of catalysts to enhance reaction rates and selectivity.

Chemical Reactions Analysis

Types of Reactions

(5E)-2-(4-benzylpiperazin-1-yl)-5-(4-tert-butylbenzylidene)-1,3-thiazol-4(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction of the compound can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present and the reaction conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under appropriate conditions.

Substitution: Various nucleophiles or electrophiles under suitable conditions, such as acidic or basic environments.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may yield reduced derivatives with altered functional groups.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: For its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: As a potential therapeutic agent for the treatment of various diseases, including infections and cancer.

Industry: As an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of (5E)-2-(4-benzylpiperazin-1-yl)-5-(4-tert-butylbenzylidene)-1,3-thiazol-4(5H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in biological processes.

Interacting with Receptors: Modulating the activity of receptors on the cell surface or within cells.

Affecting Cellular Pathways: Influencing signaling pathways and gene expression to alter cellular functions.

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below highlights key structural differences and biological activities of analogous thiazole derivatives:

Compound Name	Structural Features	Molecular Weight (g/mol)	Biological Activities	References
Target Compound	4-tert-Butylbenzylidene, 4-benzylpiperazinyl	~420–450 (estimated)	Hypothesized anticancer, antimicrobial (based on analogs)	–
(5E)-5-(4-Methoxybenzylidene)-2-(piperidin-1-yl)-1,3-thiazol-4(5H)-one	4-Methoxybenzylidene, piperidin-1-yl	302.38	Anticancer (docking studies with Pim-1 kinase)
(5E)-2-[4-(Naphthalen-1-yl)piperazin-1-yl]-5-[2-(propan-2-yloxy)benzylidene]-1,3-thiazol-4(5H)-one	Naphthalen-1-yl, propan-2-yloxy	396.52	Unspecified (structural focus)
(5E)-5-(4-Propoxybenzylidene)-2-(4-methylpiperazin-1-yl)-1,3-thiazol-4(5H)-one	4-Propoxybenzylidene, 4-methylpiperazinyl	~350–370 (estimated)	Antimicrobial, anti-inflammatory (inferred from class)
(5E)-5-(3-Fluorobenzylidene)-2-(4-ethoxyphenyl)-thiazolo[3,2-b]triazol-6(5H)-one	Thiazolo-triazole core, 3-fluorobenzylidene	367.4	Enhanced enzyme interactions (e.g., antifungal)

Key Observations

Substituent Effects: Electron-Donating Groups (e.g., methoxy, ethoxy): Improve solubility but may reduce metabolic stability compared to the tert-butyl group in the target compound .

Core Modifications :

• Thiazolo-triazole fused systems (e.g., ) exhibit stronger enzyme interactions due to additional hydrogen-bonding sites but may suffer from reduced synthetic yields .
• The thiazol-4(5H)-one core in the target compound offers a balance between planarity and synthetic accessibility .

Biological Activity Trends :

• Piperazine/piperidine derivatives (e.g., 4-methylpiperazinyl) show broad-spectrum antimicrobial activity, while benzylpiperazinyl groups may target CNS receptors due to structural similarity to neurotransmitters .
• Fluorinated or chlorinated analogs (e.g., ) demonstrate enhanced antifungal and anticancer potency via halogen bonding .

Physicochemical Data

• Solubility: Expected to be low in aqueous media due to the tert-butyl group; DMSO or ethanol may serve as suitable solvents (similar to ) .
• Stability : The tert-butyl group likely enhances thermal stability compared to methoxy or ethoxy analogs .

Biological Activity

The compound (5E)-2-(4-benzylpiperazin-1-yl)-5-(4-tert-butylbenzylidene)-1,3-thiazol-4(5H)-one is a thiazole derivative that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Structure

The molecular structure of the compound can be represented as follows:

• Molecular Formula: C₁₈H₃₁N₃OS
• Molecular Weight: 325.53 g/mol

Key Functional Groups

• Thiazole Ring: Contributes to biological activity through interactions with various biological targets.
• Benzyl and tert-butyl Substituents: Influence lipophilicity and receptor binding.

Research indicates that thiazole derivatives, including the compound , exhibit various biological activities, primarily through the following mechanisms:

• Enzyme Inhibition: The compound has shown potential as an inhibitor of enzymes such as tyrosinase, which is involved in melanin production. This is significant for applications in skin whitening and treatment of hyperpigmentation.
• Antioxidant Activity: Compounds with similar structures have demonstrated antioxidant properties, which are beneficial in preventing oxidative stress-related diseases.

Structure-Activity Relationships (SAR)

The efficacy of the compound is influenced by its structural components. For instance:

• Hydroxyl Groups: The presence of hydroxyl groups on the benzyl moiety enhances tyrosinase inhibitory activity. Studies show that modifications to these groups can significantly alter potency.

Compound	IC50 (µM)	Notes
Original Compound	TBD	Baseline activity
Hydroxyl-substituted derivative	0.27 ± 0.03	Enhanced activity
Methoxy-substituted derivative	>300	Reduced activity

Case Studies

• Tyrosinase Inhibition Study:
  • A study synthesized several derivatives of thiazole and evaluated their tyrosinase inhibitory effects. The compound exhibited competitive inhibition with an IC50 value comparable to standard inhibitors like kojic acid .
• Antioxidant Activity Assessment:
  • In vitro assays demonstrated that the compound possesses antioxidant properties, contributing to its potential therapeutic applications in dermatology .
• Anti-inflammatory Effects:
  • Preliminary studies indicate that similar thiazole derivatives exhibit anti-inflammatory effects by inhibiting pro-inflammatory enzymes, suggesting potential applications in treating inflammatory conditions .

Q & A

Q. Key factors :

• Solvent choice : Polar aprotic solvents (e.g., 1,4-dioxane) enhance reactivity .
• Temperature : Reflux conditions (~100–120°C) are critical for imine bond formation .
• Catalysts : Acidic (e.g., HCl) or basic (e.g., NaOAc) conditions optimize intermediate stability .

Which analytical techniques are most reliable for confirming the compound’s structure and stereochemistry?

Q. Basic

• X-ray crystallography : Resolves absolute configuration, dihedral angles (e.g., 12.01° between thiazolidinone and benzene rings), and hydrogen-bonding motifs (e.g., intramolecular C–H⋯S bonds) .
• NMR spectroscopy : $^1$H and $^13$C NMR identify substituent integration (e.g., tert-butyl protons at δ 1.2–1.4 ppm) and confirm E/Z isomerism .
• Mass spectrometry : High-resolution MS validates molecular weight (e.g., [M+H]+ at m/z 447.2) .

How can researchers assess the compound’s biological activity, and what are common pitfalls in assay design?

Q. Basic

• In vitro cytotoxicity : Use SRB (sulforhodamine B) assays on cancer cell lines (e.g., MCF-7, HEPG-2) with IC$_{50}$ values compared to reference compounds like CHS-828 .
• Enzyme inhibition : Kinase or protease inhibition assays with fluorescence-based readouts .

Q. Advanced considerations :

• Solvent interference : DMSO concentrations >0.5% may artifactually suppress cell viability .
• Metabolic stability : Microsomal assays (e.g., liver S9 fractions) predict pharmacokinetic limitations .

How can structural modifications enhance bioactivity, and what computational tools guide rational design?

Q. Advanced

• Substituent effects : Introducing electron-withdrawing groups (e.g., -CF$_3$) on the benzylidene ring improves enzyme affinity, as seen in analogues with IC$_{50}$ values <1 µM .
• Molecular docking : Software like AutoDock Vina predicts binding poses in target proteins (e.g., EGFR kinase) by analyzing piperazine-thiazole interactions .
• QSAR models : Correlate logP values with membrane permeability; optimal ranges are 2.5–3.5 .

How should researchers resolve contradictions in reported bioactivity data across studies?

Q. Advanced

• Assay variability : Normalize data against standard protocols (e.g., NCI-60 panel guidelines) .
• Structural validation : Re-examine stereochemistry via XRD if discrepancies arise (e.g., E vs. Z isomers) .
• Meta-analysis : Compare substituent effects (Table 1) to identify trends in potency or toxicity .

Table 1 : Bioactivity trends in thiazolidinone analogues

Substituent (R)	Target	IC$_{50}$ (µM)	Reference
4-tert-butyl	EGFR	0.8
4-methoxy	COX-2	5.2
4-CF$_3$	HDAC	0.3

What strategies optimize synthetic yield while minimizing by-products?

Q. Advanced

• Catalyst screening : Transition metals (e.g., Pd/C) enhance coupling efficiency in piperazine-thiazole conjugation .
• Purification : Gradient HPLC (C18 column, acetonitrile/water) isolates the target compound from regioisomers .
• Reaction monitoring : Real-time TLC or FTIR tracks intermediate formation (e.g., imine C=N stretch at ~1600 cm$^{-1}$) .

How do hydrogen-bonding networks and crystal packing influence physicochemical properties?

Q. Advanced

• Solubility : Intramolecular C–H⋯O bonds reduce polarity, lowering aqueous solubility .
• Thermal stability : Tight crystal packing (e.g., tapes along the c-axis via C–H⋯O interactions) increases melting points (>200°C) .

What in silico methods predict metabolic pathways and toxicity?

Q. Advanced

• ADMET prediction : Tools like SwissADME identify likely Phase I metabolites (e.g., tert-butyl hydroxylation) .
• Toxicity profiling : ProTox-II predicts hepatotoxicity risks based on structural alerts (e.g., thiazole ring) .

How does the tert-butyl group impact ligand-receptor interactions compared to smaller substituents?

Q. Advanced

• Steric effects : The bulky tert-butyl group occupies hydrophobic pockets in kinase targets, improving binding affinity (ΔG = −9.2 kcal/mol) .
• Conformational rigidity : Restricts benzylidene rotation, aligning the molecule for π-π stacking with aromatic residues .

What are best practices for storing and handling this compound to ensure stability?

Q. Basic

• Storage : −20°C under argon to prevent oxidation of the thiazole ring .
• Handling : Use amber vials to avoid photodegradation; confirm purity via HPLC before assays .